Cas no 1161829-65-7 (8-fluoro-7-methyl-1h-quinolin-2-one)

8-fluoro-7-methyl-1h-quinolin-2-one structure
1161829-65-7 structure
Product Name:8-fluoro-7-methyl-1h-quinolin-2-one
CAS No:1161829-65-7
MF:C10H8FNO
MW:177.175025939941
CID:1205320
PubChem ID:53429330
Update Time:2025-04-20

8-fluoro-7-methyl-1h-quinolin-2-one Chemical and Physical Properties

Names and Identifiers

    • 8-fluoro-7-methyl-1h-quinolin-2-one
    • 1161829-65-7
    • SCHEMBL3784446
    • 8-FLUORO-7-METHYLQUINOLIN-2(1H)-ONE
    • DTXSID10700120
    • QYEMJHBGOKDYKV-UHFFFAOYSA-N
    • Inchi: 1S/C10H8FNO/c1-6-2-3-7-4-5-8(13)12-10(7)9(6)11/h2-5H,1H3,(H,12,13)
    • InChI Key: QYEMJHBGOKDYKV-UHFFFAOYSA-N
    • SMILES: FC1=C(C)C=CC2C=CC(NC=21)=O

Computed Properties

  • Exact Mass: 177.058992041g/mol
  • Monoisotopic Mass: 177.058992041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 29.1Ų
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